Cas no 2228156-58-7 (7-(azetidin-3-yl)-1-methyl-1H-indole)

• Product Name: 7-(azetidin-3-yl)-1-methyl-1H-indole
• CAS No: 2228156-58-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5808423
• PubChem ID: 165971431
• Update Time: 2025-07-14

7-(azetidin-3-yl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-(azetidin-3-yl)-1-methyl-1H-indole
• EN300-1775141
• 2228156-58-7

• Inchi： 1S/C12H14N2/c1-14-6-5-9-3-2-4-11(12(9)14)10-7-13-8-10/h2-6,10,13H,7-8H2,1H3
• InChI Key： PNCTWXRLZXOBDA-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC=C3C=CN(C)C=23)C1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17Ų

Additional information on 7-(azetidin-3-yl)-1-methyl-1H-indole

Introduction to 7-(azetidin-3-yl)-1-methyl-1H-indole (CAS No. 2228156-58-7)

7-(azetidin-3-yl)-1-methyl-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 2228156-58-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring an indole core linked to an azetidine ring, has garnered attention due to its structural complexity and potential biological activities. The indole moiety, known for its presence in numerous bioactive natural products and pharmaceuticals, contributes to the compound's pharmacological relevance. In contrast, the azetidine ring introduces a unique three-membered nitrogen-containing cycle, which can influence the molecule's electronic properties, solubility, and interactions with biological targets.

The synthesis of 7-(azetidin-3-yl)-1-methyl-1H-indole involves sophisticated organic transformations that highlight the intersection of synthetic methodology and molecular design. Key steps often include cyclization reactions to form the indole and azetidine frameworks, followed by functional group modifications to introduce the necessary substituents. The precise control of reaction conditions is crucial to achieving high yields and purity, underscoring the compound's synthetic challenge. Advances in catalytic systems and green chemistry principles have recently enabled more efficient and sustainable routes to this molecule, aligning with global efforts toward environmentally conscious pharmaceutical production.

Recent studies have explored the pharmacological profile of 7-(azetidin-3-yl)-1-methyl-1H-indole, focusing on its potential as a scaffold for drug discovery. The indole moiety is particularly recognized for its role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. Preliminary in vitro investigations suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, such as antipsychotic or anxiolytic effects. Additionally, the azetidine ring's structural features could facilitate interactions with specific protein targets, making it a promising candidate for developing novel therapeutic agents.

The integration of computational chemistry and high-throughput screening has accelerated the evaluation of 7-(azetidin-3-yl)-1-methyl-1H-indole's biological potential. Molecular docking studies have identified possible binding modes with receptors or enzymes implicated in diseases like depression and neurodegeneration. These computational insights have guided experimental validations, where radioligand binding assays and functional assays have provided further evidence of the compound's interaction with relevant biological systems. Such interdisciplinary approaches underscore the importance of leveraging both experimental and computational tools in modern drug discovery.

In vivo studies have begun to complement these findings by assessing the pharmacokinetic and pharmacodynamic properties of 7-(azetidin-3-yl)-1-methyl-1H-indole. Animal models have revealed promising results regarding its ability to cross the blood-brain barrier and exert therapeutic effects without significant side effects at moderate doses. These findings are particularly encouraging for developing treatments targeting CNS disorders, where blood-brain barrier penetration remains a major challenge. Moreover, metabolic stability studies have indicated that the compound undergoes predictable biotransformation pathways, offering insights into its potential clinical behavior.

The future direction of research on 7-(azetidin-3-yl)-1-methyl-1H-indole includes optimizing its chemical structure for improved efficacy and safety profiles. Structural analogs are being designed to fine-tune key interactions with biological targets while minimizing off-target effects. Additionally, exploring novel synthetic strategies could enhance scalability and cost-effectiveness for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these laboratory findings into clinical applications, ensuring that patients can benefit from innovative therapies derived from such compounds.

The broader significance of 7-(azetidin-3-yl)-1-methyl-1H-indole lies in its representation of how structural innovation can drive therapeutic breakthroughs. By combining classical organic chemistry principles with cutting-edge biotechnological approaches, researchers continue to uncover new possibilities for treating complex diseases. As our understanding of molecular interactions evolves, compounds like this one exemplify the dynamic interplay between chemistry and medicine in shaping future healthcare solutions.